4-Chloro-3',3,5'-trifluorobenzophenone

• IUPAC Name: (4-chloro-3-fluorophenyl)-(3,5-difluorophenyl)methanone
• InChI: InChI=1S/C13H6ClF3O/c14-11-2-1-7(5-12(11)17)13(18)8-3-9(15)6-10(16)4-8/h1-6H
• InChI Key: YAZYBNYHCYAUHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)C2=CC(=CC(=C2)F)F)F)Cl
• Molecular Formula: C13H6ClF3O
• DSSTOX Substance ID: DTXSID101210411
• Molecular Weight: 270.63 g/mol
• CAS RN: 951890-78-1

Description

4-Chloro-3,3,5'-trifluorobenzophenone (4-CFTB) is a synthetic organic compound with the molecular formula C13H6ClF3O. It is a colorless, crystalline solid with a melting point of 130°C and a boiling point of 312°C. It is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and dyes. 4-CFTB has been widely studied for its various applications in scientific research, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been explored.

Scientific Research Applications

4-Chloro-3',3,5'-trifluorobenzophenone has found numerous applications in scientific research. It has been used as a starting material in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of novel materials, such as polymers and nanomaterials. 4-Chloro-3',3,5'-trifluorobenzophenone has been used as a reagent in the preparation of heterocyclic compounds, such as azoles and thiazoles. It has also been used in the synthesis of fluorescent dyes and in the preparation of organic sensors.

Mechanism of Action

The mechanism of action of 4-Chloro-3',3,5'-trifluorobenzophenone is not fully understood. However, it is believed to be involved in the formation of reactive intermediates, such as free radicals and carbocations, which can then react with other molecules to form new compounds. These reactive intermediates can also interact with biological molecules, such as proteins and DNA, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3',3,5'-trifluorobenzophenone are largely unknown. However, it has been shown to have some toxic effects in animals. In rats, 4-Chloro-3',3,5'-trifluorobenzophenone has been shown to cause liver damage and to increase the levels of liver enzymes. It has also been shown to cause DNA damage in human cells.

Advantages and Limitations for Lab Experiments

4-Chloro-3',3,5'-trifluorobenzophenone has several advantages and limitations for use in lab experiments. One advantage is that it is relatively stable and can be stored for long periods of time without degradation. It is also relatively inexpensive and can be easily synthesized. However, it is highly toxic and should be handled with care. It is also not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are numerous potential future directions for research on 4-Chloro-3',3,5'-trifluorobenzophenone. These include further exploration of its mechanism of action, biochemical and physiological effects, and potential applications in various fields. Other potential research directions include the development of safer and more efficient synthesis methods, the development of novel materials based on 4-Chloro-3',3,5'-trifluorobenzophenone, and the investigation of its potential use in drug delivery. Additionally, further research is needed to explore the potential toxicity of 4-Chloro-3',3,5'-trifluorobenzophenone and to develop methods for its safe and effective use in lab experiments.